Cas no 14300-72-2 (5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one)

5-Hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one is a cyclic ester (lactone) with notable applications in organic synthesis and fragrance chemistry. Its structure features a hydroxyl group adjacent to a lactone ring, enhancing reactivity for derivatization. The compound exhibits stability under standard conditions while offering versatility as a precursor for heterocyclic compounds. Its dimethyl substitution contributes to steric effects, influencing selectivity in reactions. The lactone moiety is valuable in flavor and fragrance formulations due to its potential to impart fruity or caramel-like notes. This compound is also of interest in pharmaceutical research for scaffold modifications. Suitable for controlled reactions, it is typically handled under inert conditions to preserve functionality.
5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one structure
14300-72-2 structure
Product Name:5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one
CAS No:14300-72-2
MF:C6H8O3
MW:128.125922203064
MDL:MFCD30675651
CID:1316790
PubChem ID:9812783
Update Time:2025-10-18

5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-hydroxy-3,5-dimethyl-
    • 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one
    • A937439
    • 3,5-dimethyl-5-hydroxy-2(5H)-furanone
    • 14300-72-2
    • EN300-315689
    • 5-hydroxy-3,5-dimethylfuran-2(5h)-one
    • KMHXBSBEAHDUGB-UHFFFAOYSA-N
    • SCHEMBL4652250
    • MDL: MFCD30675651
    • Inchi: 1S/C6H8O3/c1-4-3-6(2,8)9-5(4)7/h3,8H,1-2H3
    • InChI Key: KMHXBSBEAHDUGB-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=CC1(C)O)=O

Computed Properties

  • Exact Mass: 128.047344113g/mol
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.5Ų

5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one Pricemore >>

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Additional information on 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one

Recent Advances in the Study of 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one (CAS: 14300-72-2) in Chemical Biology and Pharmaceutical Research

5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one (CAS: 14300-72-2) is a furanone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural modification of 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one to enhance its bioactivity and stability. Researchers have developed novel synthetic routes utilizing green chemistry principles, which not only improve the yield but also reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic method for the asymmetric synthesis of this compound, achieving high enantiomeric purity. This advancement is critical for its potential use in chiral drug development.

The biological activities of 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one have been extensively investigated, particularly its antimicrobial and anti-inflammatory properties. A recent in vitro study revealed that this compound exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its anti-inflammatory activity was demonstrated in a murine model, where it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new antimicrobial and anti-inflammatory agents.

In the context of pharmaceutical applications, 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one has shown promise as a scaffold for drug design. Computational studies have identified its ability to interact with key biological targets, such as enzymes involved in oxidative stress pathways. A 2024 study utilized molecular docking and dynamics simulations to explore its binding affinity with NADPH oxidase, a critical enzyme in reactive oxygen species (ROS) production. The results indicated strong binding interactions, supporting its potential as an antioxidant therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating this compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties. A 2023 study reported the successful encapsulation of the compound in polymeric nanoparticles, which improved its solubility and sustained release profile in vivo.

In conclusion, 5-hydroxy-3,5-dimethyl-2,5-dihydrofuran-2-one (CAS: 14300-72-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic and formulation technologies, underscore its potential as a therapeutic agent. Future research should focus on addressing the remaining challenges to facilitate its transition from the laboratory to clinical applications.

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